(2R*,4S*)-4-hydroxy-1-[(2E,6Z)-nona-2,6-dien-1-yl]piperidine-2-carboxylic acid

• IUPAC Name: (2R,4S)-4-hydroxy-1-[(2E,6Z)-nona-2,6-dienyl]piperidine-2-carboxylic acid
• InChI: InChI=1S/C15H25NO3/c1-2-3-4-5-6-7-8-10-16-11-9-13(17)12-14(16)15(18)19/h3-4,7-8,13-14,17H,2,5-6,9-12H2,1H3,(H,18,19)/b4-3-,8-7+/t13-,14+/m0/s1
• InChI Key: TWPCJXJUILTZEW-ISAYCPCXSA-N
• Canonical SMILES: CCC=CCCC=CCN1CCC(CC1C(=O)O)O
• Isomeric SMILES: CC/C=C\CC/C=C/CN1CC[C@@H](C[C@@H]1C(=O)O)O
• Molecular Formula: C15H25NO3
• Molecular Weight: 267.36 g/mol

Description

(2R*,4S*)-4-hydroxy-1-[(2E,6Z)-nona-2,6-dien-1-yl]piperidine-2-carboxylic acid, also known as HND, is a natural product that has been found to exhibit various biological activities. It was first isolated from the roots of Piper nigrum L. (black pepper) in 1995 and has since been studied extensively for its potential therapeutic applications.

Scientific Research Applications

• Synthetic Intermediate for Amines : This compound serves as a versatile intermediate in the synthesis of a broad range of amines containing a substituted piperidine subunit. These amines have various applications, including in pharmaceuticals and material science (Acharya & Clive, 2010).

• Precursor in Solid-Phase Synthesis : It is used as a precursor in solid-phase synthesis to form simplified oligosaccharide analogues. This application is significant in the study of carbohydrate mimics, which are crucial for understanding biological processes and drug development (Byrgesen, Nielsen, Willert, & Bols, 1997).

• Antimicrobial Activity : Derivatives of this compound have been explored for their antimicrobial activity, highlighting its potential in developing new antimicrobial agents (Patel, Agravat, & Shaikh, 2011).

• Coloring Agent in Anodized Aluminum : It has been used as an additive in the electrolytic coloring of anodized aluminum, influencing color uniformity and intensity. This application is significant in material sciences and industrial processes (Karagianni & Tsangaraki-Kaplanoglou, 1996).

• Cancer Treatment Research : Specific derivatives of this compound have been investigated for their potential in treating cancer, specifically as Aurora kinase inhibitors (ヘンリー，ジェームズ, 2006).

• CO2 Absorption Studies : Functionalized derivatives have been studied for their CO2 absorption characteristics, relevant in environmental science and technology (Robinson, McCluskey, & Attalla, 2011).